N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide

• IUPAC Name: N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide
• InChI: InChI=1S/C17H23F3N2O2/c1-11-6-5-7-12(16(2,3)4)14(11)21-15(23)22-8-9-24-13(10-22)17(18,19)20/h5-7,13H,8-10H2,1-4H3,(H,21,23)
• InChI Key: DEGBGQGUOLEGMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)(C)C)NC(=O)N2CCOC(C2)C(F)(F)F
• Molecular Formula: C17H23F3N2O2
• Molecular Weight: 344.37 g/mol

Description

N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has gained attention in scientific research due to its potential therapeutic effects.

Mechanism of Action

N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide acts as a partial agonist of the serotonin 5-HT1B and 5-HT2A receptors. It also has affinity for the dopamine D2 receptor. Its mechanism of action is not fully understood, but it is believed to modulate neurotransmitter release and inhibit reuptake.
Biochemical and Physiological Effects
N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide has been shown to induce behavioral changes in animal models, including hyperactivity, stereotypic behavior, and increased aggression. It has also been shown to alter the activity of certain brain regions involved in reward and motivation. In humans, N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide has been reported to cause euphoria, increased sociability, and altered perception.

Advantages and Limitations for Lab Experiments

N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide has several advantages for use in lab experiments. It is readily available and relatively inexpensive. It also has a well-characterized mechanism of action and has been extensively studied in animal models. However, its effects on humans are not fully understood, and its potential therapeutic applications are still being investigated.

Future Directions

There are several potential future directions for research involving N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide. One area of interest is its potential use in treating depression and anxiety disorders. Another area is its potential use as a drug delivery system for targeting specific brain regions. Additionally, further investigation is needed to fully understand its effects on humans and its potential therapeutic applications in various fields of research.

Synthesis Methods

N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide can be synthesized through a multistep process involving the reaction of 2-tert-butyl-6-methylphenol with trifluoromethylmorpholine and phosgene. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-(2-tert-butyl-6-methylphenyl)-2-(trifluoromethyl)morpholine-4-carboxamide has been studied for its potential therapeutic effects in various fields of research. In neuroscience, it has been investigated for its effects on serotonin receptors and its potential use in treating depression and anxiety disorders. In pharmacology, it has been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. In agriculture, it has been investigated for its potential use as a pesticide.